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Compound of Interest

Compound Name: PU 23

Cat. No.: B1678331 Get Quote

PU-23, in the context of a chemical product, is a polyurethane-based binder or adhesive. While

generally considered non-hazardous, proper personal protective equipment (PPE) and

handling procedures are essential to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE) for PU-23 Binder
A summary of recommended PPE for handling PU-23 binder is provided in the table below.

PPE Category Item Specifications

Hand Protection Protective gloves
Nitrile rubber (≥ 0.35 mm

thickness) is recommended.

Eye Protection Safety glasses/goggles
Should be worn to protect

against splashes.

Skin and Body Lab coat/coveralls
Wear suitable protective

clothing.

Operational Plan for Handling PU-23 Binder
Follow these steps for the safe handling of PU-23 binder in a laboratory setting:
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Ventilation: Ensure adequate ventilation in the work area to minimize the inhalation of any

potential vapors.

PPE: Before handling, put on the recommended PPE as detailed in the table above.

Handling: Avoid direct contact with the skin and eyes.

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or

meals.

Storage: Store in a cool, well-ventilated area in its original, tightly sealed container.

Disposal Plan for PU-23 Binder
Unused or waste PU-23 binder should be disposed of according to local regulations. Generally,

it can be solidified and disposed of as industrial waste. Do not discharge into drains or rivers.

Workflow for Handling and Disposal of PU-23 Binder
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Caption: Workflow for the safe handling and disposal of PU-23 binder.
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Part 2: Handling and Disposal of Plutonium (Pu)
Plutonium (Pu) is a highly radioactive and toxic element. The handling of plutonium, including

isotopes Pu-238 and Pu-239, requires stringent safety protocols, specialized equipment, and

highly trained personnel. Work with plutonium is typically conducted in specially designed

radiological laboratories equipped with glove boxes.

Personal Protective Equipment (PPE) for Plutonium
The PPE required for handling plutonium is extensive and designed to prevent internal and

external contamination.

PPE Category Item Specifications

Primary Containment Glove Box

An airtight, negative-pressure

enclosure with integrated

gloves for manipulating

materials.

Respiratory Protection Respirator

A full-face respirator with

appropriate cartridges is

necessary when there is a risk

of airborne contamination.

Protective Clothing Coveralls, Hoods, and Booties

Multiple layers of disposable

coveralls, hoods, and shoe

covers are worn to prevent

skin and clothing

contamination.

Hand Protection Multiple Layers of Gloves

Inner and outer gloves are

worn. The outer gloves are

part of the glove box, while

inner gloves provide an

additional barrier.

Dosimetry
Dosimeters (Body and

Extremity)

Required to monitor the

radiation dose received by the

worker.
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Operational Plan for Handling Plutonium
The following is a generalized, step-by-step guide for handling plutonium in a research

laboratory. Specific protocols may vary based on the form of plutonium and the experimental

procedure.

Pre-Experiment Planning:

Develop a detailed experimental plan that minimizes exposure and waste generation.

Ensure all necessary safety equipment and radiation monitoring devices are calibrated

and functioning correctly.

Entering the Work Area:

Don the required PPE in the correct order in a designated changing area.

Proceed to the work area, which should be a restricted-access zone.

Glove Box Operations:

Before introducing materials, ensure the glove box is operating at the correct negative

pressure.

Introduce all necessary materials and equipment into the glove box through a pass-

through chamber.

Perform all manipulations of plutonium inside the sealed glove box using the integrated

gloves.

Continuously monitor the work area for any signs of contamination.

Removing Materials from the Glove Box:

Decontaminate all items to be removed from the glove box in the pass-through chamber.

Survey items for any residual contamination before they are fully removed.

Exiting the Work Area:
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Upon completion of work, remove PPE in a designated area in a specific order to avoid

cross-contamination.

Perform a whole-body scan for any personal contamination before leaving the restricted

area.

Disposal Plan for Plutonium
Plutonium waste is classified as high-level radioactive waste and must be handled and

disposed of in accordance with strict national and international regulations.

Waste Segregation:

Segregate waste at the point of generation into different categories (e.g., solid, liquid,

sharp).

Characterize the waste by its isotopic composition and level of radioactivity.

Waste Packaging:

Place waste in designated, shielded, and leak-proof containers.

Properly label all waste containers with their contents and associated hazards.

Waste Storage:

Store packaged waste in a designated and shielded radioactive waste storage area.

Waste Disposal:

Transfer the waste to a licensed high-level radioactive waste disposal facility. Deep

geological disposal is the widely accepted solution for the final disposal of high-level

radioactive waste.[1]

Workflow for Handling and Disposal of Plutonium
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Caption: Workflow for the safe handling and disposal of Plutonium in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Storage and Disposal of Radioactive Waste - World Nuclear Association [world-
nuclear.org]

To cite this document: BenchChem. [Part 1: Handling and Disposal of PU-23 (Polyurethane
Binder)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678331#personal-protective-equipment-for-
handling-pu-23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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